Cas no 5198-74-3 (6-Oxaspiro[4.5]dec-7-en-9-one, 7-phenyl-)

• Product name: 6-Oxaspiro[4.5]dec-7-en-9-one, 7-phenyl-
• CAS No: 5198-74-3
• MF: C₁₅H₁₆O₂
• MW: 228.28634
• CID: 360927
• PubChem ID: 12308380

6-Oxaspiro[4.5]dec-7-en-9-one, 7-phenyl- Chemical and Physical Properties

Names and Identifiers

• 6-Oxaspiro[4.5]dec-7-en-9-one, 7-phenyl-
• 7-phenyl-6-oxaspiro[4.5]dec-7-en-9-one
• DTXSID10487141
• 5198-74-3

• Inchi： InChI=1S/C15H16O2/c16-13-10-14(12-6-2-1-3-7-12)17-15(11-13)8-4-5-9-15/h1-3,6-7,10H,4-5,8-9,11H2
• InChI Key： DROUVOIOLGFXNR-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2=CC=CC=C2)OC2(CCCC2)C1

Computed Properties

• Exact Mass: 228.11508
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 2.7

Experimental Properties

• PSA: 26.3